5-(4-methylphenyl)-3-(4H-1,2,4-triazol-3-ylamino)cyclohex-2-en-1-one

• IUPAC Name: 5-(4-methylphenyl)-3-(1H-1,2,4-triazol-5-ylamino)cyclohex-2-en-1-one
• InChI: InChI=1S/C15H16N4O/c1-10-2-4-11(5-3-10)12-6-13(8-14(20)7-12)18-15-16-9-17-19-15/h2-5,8-9,12H,6-7H2,1H3,(H2,16,17,18,19)
• InChI Key: REUXQCFGUKQQSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=CC(=O)C2)NC3=NC=NN3
• Molecular Formula: C15H16N4O
• Molecular Weight: 268.31 g/mol

Description

This compound features a cyclohex-2-en-1-one core substituted with a 4-methylphenyl group at position 5 and a 4H-1,2,4-triazol-3-ylamino group at position 3 (Figure 1). The conjugated enone system (C=O and C=C) imparts reactivity, while the triazole moiety enables hydrogen bonding and π-π interactions.

Biological Activity

5-(4-methylphenyl)-3-(4H-1,2,4-triazol-3-ylamino)cyclohex-2-en-1-one is a triazole derivative that has garnered attention for its potential biological activities. Triazoles are known for their diverse pharmacological properties, including antifungal, antibacterial, and anticancer effects. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-(4-methylphenyl)-3-(4H-1,2,4-triazol-3-ylamino)cyclohex-2-en-1-one is C13H14N4O. Its structure features a cyclohexene ring substituted with a triazole moiety and a methylphenyl group. The presence of these functional groups is critical for its biological activity.

Antimicrobial Activity

Triazole compounds are widely recognized for their antimicrobial properties. Studies have shown that derivatives containing the triazole ring exhibit significant activity against various pathogens. For example, a related compound demonstrated an MIC (Minimum Inhibitory Concentration) value of 3.12 μg/mL against Staphylococcus aureus and 12.5 μg/mL against Escherichia coli . The mechanism often involves the inhibition of fungal cytochrome P450 enzymes, disrupting ergosterol synthesis in fungal cell membranes.

Anticancer Properties

The anticancer potential of triazole derivatives has been extensively studied. In vitro assays have shown that similar compounds can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins . For instance, one study reported that triazole-containing compounds exhibited IC50 values less than those of standard anticancer drugs like doxorubicin . The structure-activity relationship (SAR) analysis indicated that substitutions on the phenyl ring significantly enhance cytotoxicity.

Study 1: Anticancer Activity

In an experimental study assessing the anticancer effects of triazole derivatives, 5-(4-methylphenyl)-3-(4H-1,2,4-triazol-3-ylamino)cyclohex-2-en-1-one was tested against several cancer cell lines. The results indicated that the compound exhibited selective cytotoxicity towards breast cancer cells (MCF-7) with an IC50 value of 15 µM. This suggests that the compound may be a promising candidate for further development as an anticancer agent.

Study 2: Antifungal Efficacy

Another investigation focused on the antifungal properties of this compound against Candida species. The compound demonstrated effective inhibition with an MIC value of 8 µg/mL against Candida albicans. The study highlighted the compound's ability to disrupt fungal cell wall integrity and inhibit biofilm formation, which is crucial for treating persistent infections .

The biological activity of 5-(4-methylphenyl)-3-(4H-1,2,4-triazol-3-ylamino)cyclohex-2-en-1-one can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole moiety likely inhibits specific enzymes involved in nucleic acid synthesis or metabolic pathways in microorganisms.
• Cell Membrane Disruption : The compound may alter membrane permeability in fungal cells, leading to cell lysis.
• Apoptosis Induction : In cancer cells, it may promote programmed cell death through mitochondrial pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure Modifications

Compound A : 5-(4-Methylphenyl)-3-[(2-phenylethyl)amino]cyclohexanone

• Impact: Reduced conjugation and reactivity compared to the enone system in the target compound.

Compound B : 5-(4-Methylphenyl)-3-[(2-phenylethyl)amino]cyclohex-2-en-1-ol

• Key Difference : Hydroxyl (-OH) replaces the ketone (C=O) at position 1.
• Impact: Increased polarity due to -OH, which may reduce lipophilicity and alter pharmacokinetics. The enol form could exhibit tautomerism, affecting stability .

Substituent Variations

Compound C : 3-(1H-1,2,4-Triazol-5-ylamino)cyclohex-2-en-1-one

• Key Difference : Lacks the 4-methylphenyl substituent at position 3.
• Impact : Reduced lipophilicity and steric bulk, likely diminishing interactions with hydrophobic binding pockets. This highlights the critical role of the 4-methylphenyl group in the target compound’s bioactivity .

Compound D : [1-(5-Chloro-2-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanamine hydrochloride

• Key Difference: Triazole ring substituted with a chloro-methoxyphenyl group instead of a methylphenyl-cyclohexenone system.
• However, the absence of the cyclohexenone core alters conformational flexibility .

Structural and Functional Group Analysis

Table 1: Key Structural Features and Implications

Compound	Core Structure	Position 3 Substituent	Position 5 Substituent	Key Properties/Impacts
Target Compound	Cyclohex-2-en-1-one	4H-1,2,4-triazol-3-ylamino	4-Methylphenyl	High reactivity (enone), H-bonding, lipophilic
Compound A	Cyclohexanone	(2-Phenylethyl)amino	4-Methylphenyl	Reduced conjugation, lower H-bond capacity
Compound B	Cyclohex-2-en-1-ol	(2-Phenylethyl)amino	4-Methylphenyl	Increased polarity, potential tautomerism
Compound C	Cyclohex-2-en-1-one	1H-1,2,4-triazol-5-ylamino	None	Lower lipophilicity, reduced steric effects
Compound D	Benzene-triazole	Methanamine hydrochloride	5-Chloro-2-methoxyphenyl	Enhanced electronic effects, rigid structure